(2E)-2-cyano-3-(2-methoxyphenyl)-N-1-naphthylacrylamide

• IUPAC Name: (E)-2-cyano-3-(2-methoxyphenyl)-N-naphthalen-1-ylprop-2-enamide
• InChI: InChI=1S/C21H16N2O2/c1-25-20-12-5-3-8-16(20)13-17(14-22)21(24)23-19-11-6-9-15-7-2-4-10-18(15)19/h2-13H,1H3,(H,23,24)/b17-13+
• InChI Key: WYXGNXDTRIURNT-GHRIWEEISA-N
• Canonical SMILES: COC1=CC=CC=C1C=C(C#N)C(=O)NC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: COC1=CC=CC=C1/C=C(\C#N)/C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H16N2O2
• Molecular Weight: 328.4 g/mol

Description

The compound “(2E)-2-cyano-3-(2-methoxyphenyl)-N-1-naphthylacrylamide” is a type of organic compound known as an acrylamide. Acrylamides are compounds containing the acrylamide functional group, which consists of a vinyl group linked to an amide. The “2E” indicates the configuration of the double bond, and “2-cyano” suggests the presence of a nitrile group. The “3-(2-methoxyphenyl)” and “N-1-naphthyl” parts indicate the presence of a methoxyphenyl and naphthyl group, respectively.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. Similar compounds have been studied for their reactivity in various conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be determined using various analytical techniques. These might include measuring its melting point, boiling point, solubility in various solvents, and its spectroscopic properties.

Scientific Research Applications

Mechanofluorochromic Properties

One study investigates the effect of stacking mode on the mechanofluorochromic properties of 3-aryl-2-cyano acrylamide derivatives, including 2-cyano-3-(2-methoxyphenyl)-2-propenamide. These compounds exhibit distinct optical properties due to their different face-to-face stacking modes. Their optical properties and the relationship between fluorescence switching, stacking mode, and molecular interactions are explored, indicating potential applications in materials science, especially for developing new photoluminescent materials (Qing‐bao Song et al., 2015).

Photochemical Additions

Another research focuses on the photo-additions of naphthalene derivatives with substituted ethylenes, investigating the influence of methoxy- and cyano-substituents on the reaction products. This study offers insights into the synthesis of complex organic structures and could inform the development of novel photoactive materials and reactions in organic chemistry (T. R. Chamberlain & J. Mccullough, 1973).

Corrosion Inhibition

Research into the synthesis and characterization of new acrylamide derivatives, including similar compounds to "(2E)-2-cyano-3-(2-methoxyphenyl)-N-1-naphthylacrylamide," for use as corrosion inhibitors in nitric acid solutions of copper, shows that these compounds are effective in protecting copper against corrosion. This application is significant for materials science, especially in enhancing the longevity and durability of metal components in acidic environments (Ahmed Abu-Rayyan et al., 2022).

Photoluminescent Materials

The synthesis and characterization of 1,4-bis-(α-cyano-4-methoxystyryl)benzenes, a study related to the design of photoluminescent materials using derivatives similar to "(2E)-2-cyano-3-(2-methoxyphenyl)-N-1-naphthylacrylamide," showcases the potential of these compounds in developing efficient electroluminescent materials for light-emitting diodes (LEDs). This research highlights their application in the field of optoelectronics, specifically in improving OLED technology (Fen-Tair Luo et al., 2002).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various enzymes and receptors

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking . These interactions can lead to conformational changes in the target proteins, potentially altering their function.

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways, including those involved in oxidative stress and inflammation

Pharmacokinetics

Based on its chemical structure, it may be absorbed in the gastrointestinal tract after oral administration, distributed throughout the body, metabolized in the liver, and excreted in the urine . These properties can significantly impact the compound’s bioavailability and therapeutic efficacy.

Result of Action

Compounds with similar structures have been found to exhibit antioxidant activity, suggesting that this compound may also have antioxidant properties

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH and temperature of the environment, the presence of other molecules, and the specific characteristics of the target cells For example, the compound’s efficacy may be reduced in acidic environments or at high temperatures

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions. For specific safety information, one should refer to the material safety data sheet (MSDS) for the compound.

Future Directions

The future directions for research on a compound like this could include studying its potential applications in various fields, such as medicine or materials science. This would likely involve further studies on its physical and chemical properties, as well as its reactivity and interactions with other molecules.